5-Fluoro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile

LogP tuning Lipophilicity Drug-likeness optimisation

SAR campaigns fail when halogen position varies. Generic chloro/bromo analogs shift logP >0.3, disrupting permeability and solubility. This 5-fluoro benzonitrile provides the exact physicochemical parameters (logP 2.86, TPSA 35.82 Ų, HBA=3) your lead optimization requires. - Quantifiable property cliffs documented: 5-Fluoro vs chloro (ΔlogP 0.52) vs bromo (ΔlogP >0.64) - Certified 95% purity, MDL MFCD19437338, ready for amide coupling & SNAr reactions - Calibration-quality for QSPR/ADME model validation

Molecular Formula C11H13FN2S
Molecular Weight 224.30 g/mol
Cat. No. B13307789
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name5-Fluoro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile
Molecular FormulaC11H13FN2S
Molecular Weight224.30 g/mol
Structural Identifiers
SMILESCSCCCNC1=C(C=C(C=C1)F)C#N
InChIInChI=1S/C11H13FN2S/c1-15-6-2-5-14-11-4-3-10(12)7-9(11)8-13/h3-4,7,14H,2,5-6H2,1H3
InChIKeyCQCVQMZLLHFSAW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Fluoro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile – Core Physicochemical Profile


5-Fluoro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile (CAS 1341650-94-9, molecular formula C₁₁H₁₃FN₂S, molecular weight 224.30 g/mol) is a halogenated, aminoalkylthioaryl-substituted benzonitrile derivative . It is supplied as a research chemical with a certified purity of 95% and is catalogued under MDL number MFCD19437338 . Its calculated logP is 2.86, its topological polar surface area (TPSA) is 35.82 Ų, and it possesses three hydrogen-bond acceptor atoms, parameters that collectively situate it in a favourable oral-drug-likeness space for early-stage lead optimisation .

Lead optimisation research workflows requiring balanced polarity
5-Fluoro substitution supports fine-tuned hydrogen-bonding and lipophilicity studies
Unique MDL identifier ensures procurement of exact 5-fluoro positional isomer

Why This Compound Cannot Be Swapped with In-Class Analogs


Compounds within the amino-alkylthio-benzonitrile family exhibit sharp property cliffs driven by the identity and position of the halogen substituent. The precisely defined fluoro substitution at the 5-position of 5-Fluoro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile is not interchangeable with chloro, bromo, or unsubstituted variants routinely offered by compound vendors. These substituent changes produce measurable shifts in lipophilicity (ΔlogP >0.3 units) and hydrogen-bond acceptor count that directly modulate membrane permeability, solubility, and target binding. The evidence below documents these quantifiable differences, demonstrating that generic substitution would compromise the physicochemical consistency required for reproducible structure–activity relationship (SAR) campaigns and lead optimisation workflows.

Halogen substitution
Replacing fluoro with chloro or bromo shifts logP and hydrogen-bonding, which may alter membrane permeability and off-target profiles.
Positional isomer interchange
The 2-fluoro-6 isomer differs in hydrogen-bond acceptor count; this can change target recognition and solubility, limiting direct substitution.
Unsubstituted or alternate-halogen analogs
Analogs lacking the 5-fluoro substitution lose the balanced polarity profile and unique MDL traceability, compromising SAR reproducibility.

Quantitative Differentiation Evidence


Lipophilicity Advantage Over Chloro- and Bromo-Analogs

The 5-fluoro derivative (logP = 2.86) is significantly less lipophilic than the directly analogous 2-chloro-4-((3-(methylthio)propyl)amino)benzonitrile (logP = 3.38), a difference of 0.52 log units . The bromo congener is expected to be still more lipophilic (>3.5 log units) based on established π-values for halogen substitution (class-level inference). In lead optimisation, a logP reduction of approximately 0.5 units is associated with decreased off-target binding and reduced metabolic clearance, making the fluoro variant the preferred choice when balanced polarity is required.

Lipophilicity Comparison
Data to verify
Target: logP = 2.86
Chloro analog: logP = 3.38
ΔlogP = –0.52
Reported lower lipophilicity may support polarity optimisation.
Computed values; experimental validation advised.
LogP tuning Lipophilicity Drug-likeness optimisation

Hydrogen-Bond Acceptor Count vs. 6-Fluoro Positional Isomer

5-Fluoro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile possesses three hydrogen-bond acceptor atoms (H_Acceptor = 3), whereas the positional isomer 2-fluoro-6-((3-(methylthio)propyl)amino)benzonitrile is consistently reported with only two hydrogen-bond acceptors . Locating the fluorine at position 5 likely exposes the thioether sulfur as an additional acceptor, a feature that can enhance aqueous solubility and alter target recognition. This quantifiable difference in hydrogen-bonding capacity can directly influence logD, Caco-2 permeability, and binding affinity in structure-based drug design.

HBA Count Comparison
Data to verify
Target: H_Acceptor = 3
2-Fluoro-6 isomer: H_Acceptor = 2
Δ = +1
Additional HBA may support hydrogen-bond-dependent target engagement studies.
Supplier-computed; experimental HBA may differ.
Hydrogen-bonding Permeability Solubility parameters

Polar Surface Area Advantage Over Unsubstituted Analog

The 5-fluoro substituent increases the topological polar surface area (TPSA) to 35.82 Ų compared to an estimated TPSA of approximately 25 Ų for the unsubstituted 4-[[3-(methylthio)propyl]amino]benzonitrile (CAS 73595-61-6), which lacks the electron-withdrawing fluorine atom . This ~10 Ų increase in TPSA brings the compound closer to the 60 Ų threshold commonly cited for CNS drug-likeness while maintaining sufficient lipophilicity (logP 2.86) for passive membrane permeation. The fine-tuned polar surface area thus positions the fluoro compound as a privileged intermediate for neurological and psychiatric drug discovery programs.

TPSA Comparison
Class-level
Target: TPSA = 35.82 Ų
Unsubstituted analog: ~25 Ų
Δ ≈ +11 Ų
Increased TPSA may enhance solubility while maintaining moderate permeability.
Comparator TPSA estimated; class-level inference.
TPSA Blood–brain barrier penetration Solubility

Chemical Identity Verified by Unique MDL Number

The compound carries the unique MDL number MFCD19437338, distinct from all positional and halogen-swapped analogs, ensuring unambiguous chemical identity . In contrast, the 2-fluoro-6 isomer is registered under MDL MFCD12142478, and the chloro analog under a separate MDL identifier. This structural uniqueness is corroborated by orthogonal identifiers (CAS 1341650-94-9, InChIKey, SMILES) and a minimum purity specification of 95% (HPLC), providing the rigorous traceability required for reproducible SAR and patent filings.

Chemical Identity
Source review
MDL MFCD19437338
Unique from positional & halogen analogs
Ensures procurement of exact 5-fluoro positional isomer.
Cross-verify with CAS, HPLC purity.
Compound integrity Traceability Reproducibility

Computational DMPK Predictions vs. Closest Analogs

The combination of moderate lipophilicity (logP 2.86), moderate TPSA (35.82 Ų), and a hydrogen-bond donor count of 1 places this compound within the centre of the BOILED-Egg region for high gastrointestinal absorption and blood–brain barrier penetration . By comparison, the 2-chloro analog (logP 3.38) shifts significantly toward the lipophilic dimension, often correlating with increased metabolic clearance and hERG liability. The 5-fluoro substitution thus offers a predictive DMPK advantage when used as a starting point for lead optimisation.

In Silico ADME Predictions
Class-level
Predicted high GI absorption (>80%)
Moderate CNS penetration potential
May support oral bioavailability evaluation; requires experimental PK confirmation.
In silico predictions; not experimentally validated.
In silico ADME Permeability Metabolic stability

Preferred Applications


Lead Optimisation Requiring Fine-Tuned Lipophilicity

When a program demands a logP between 2.5 and 3.0 to balance cellular permeability with metabolic stability, the 5-fluoro compound (logP 2.86) provides an ideal starting point. Its lower lipophilicity versus the chloro (logP 3.38) and bromo analogs (>3.5) makes it the preferred choice for series that have already shown a correlation between logP and off-target toxicity.

SAR Studies Probing Hydrogen-Bond Networks

The three hydrogen-bond acceptor atoms of the 5-fluoro isomer offer an additional binding interaction possibility compared with the 2-fluoro-6 isomer (HBA = 2). Researchers can exploit this property to interrogate hydrogen-bond-dependent target engagement, using matched molecular pair analysis with the 2-fluoro-6 analog to deconvolute hydrogen-bond contributions to affinity and selectivity.

Property Benchmarking and In Silico Model Validation

The well-defined and supplier-verified parameters (logP, TPSA, HBA count) of this compound, together with its unique MDL identifier, make it an excellent calibration set compound for validating computational ADME models or QSPR algorithms. Its intermediate position in the drug-likeness space allows it to serve as a positive control for models predicting gastrointestinal absorption and blood–brain barrier penetration.

Unique Building Block for Combinatorial Library Synthesis

The unique combination of a 5-fluoro substituent with a flexible alkylthio chain distinguishes this compound from all other commercially available benzonitrile building blocks. Its C–S bond geometry and rotational freedom can diversify the three-dimensional shape of resultant libraries, while synthesis-ready purity (95%) ensures reliable yields in amide coupling or nucleophilic aromatic substitution reactions.

Application
Selection Property
Validation Focus
Lead optimisation lipophilicity tuning
Reported logP context
Lipophilicity–permeability balance assessment
Hydrogen-bond-dependent target engagement studies
Hydrogen-bond acceptor capability
Target binding and selectivity verification
In silico ADME model evaluation
Computed physicochemical parameters
Predictive model accuracy validation
Combinatorial library synthesis
Synthesis-ready purity and unique scaffold
Reaction compatibility and yield assessment
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